4-Chloro-2-(2,5-dichlorophenyl)benzoic acid, 95%

• IUPAC Name: 4-chloro-2-(2,5-dichlorophenyl)benzoic acid
• InChI: InChI=1S/C13H7Cl3O2/c14-7-1-3-9(13(17)18)10(5-7)11-6-8(15)2-4-12(11)16/h1-6H,(H,17,18)
• InChI Key: KSJXNLYJKNHGMD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)C2=C(C=CC(=C2)Cl)Cl)C(=O)O
• Molecular Formula: C13H7Cl3O2
• DSSTOX Substance ID: DTXSID50691240
• Molecular Weight: 301.5 g/mol
• CAS RN: 1261898-49-0

Description

4-Chloro-2-(2,5-dichlorophenyl)benzoic acid, 95% (hereinafter referred to as 4-CBA) is an organic compound used in a variety of laboratory experiments. It is a white solid that is soluble in organic solvents and is highly stable. 4-CBA has been used in various scientific research applications, including as a reagent for synthesis, as a catalyst in organic synthesis, and as a chromogenic reagent for the detection of proteins and other molecules. 4-CBA has also been used in biochemical and physiological studies to investigate the effects of various compounds on living organisms.

Scientific Research Applications

4-CBA has been used in a variety of scientific research applications. It has been used as a reagent for synthesis, as a catalyst in organic synthesis, and as a chromogenic reagent for the detection of proteins and other molecules. 4-CBA has also been used in studies of enzyme kinetics and as an inhibitor of enzymes.

Mechanism of Action

The mechanism of action of 4-CBA is not well-understood. However, it is believed to act as an inhibitor of enzymes, which prevents them from catalyzing biochemical reactions. It is also believed to act as a chromogenic reagent, which binds to proteins and other molecules and causes them to fluoresce.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-CBA are not well-understood. However, it has been shown to inhibit the activity of certain enzymes, which can lead to changes in biochemical pathways. In addition, 4-CBA has been shown to bind to proteins and other molecules, which can lead to changes in cellular signaling pathways.

Advantages and Limitations for Lab Experiments

The main advantage of using 4-CBA in laboratory experiments is its stability and solubility in organic solvents. This makes it easy to store and use in a variety of experiments. However, 4-CBA can be toxic if ingested, and its effects on living organisms are not well-understood. Therefore, it must be used with caution in laboratory experiments.

Future Directions

There are a number of potential future directions for 4-CBA research. These include further investigation of its mechanism of action, its effects on biochemical pathways, and its potential applications in drug discovery and development. In addition, further research into its effects on living organisms and its potential toxicity is needed. Finally, research into its potential applications in medical diagnostics and therapeutics should be explored.

Synthesis Methods

4-CBA is synthesized through a multi-step reaction involving the reaction of 2,5-dichlorobenzoic acid with thionyl chloride, followed by the reaction of the resulting 2,5-dichlorobenzoyl chloride with 4-chloroaniline. The reaction is carried out in an inert atmosphere under reflux conditions. The final product is a white solid that is soluble in organic solvents and is highly stable.